Cas no 1337214-15-9 (7-(PYRROLIDIN-2-YL)QUINOLINE)

• Product Name: 7-(PYRROLIDIN-2-YL)QUINOLINE
• CAS No: 1337214-15-9
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5581749
• PubChem ID: 81224785
• Update Time: 2025-06-14

7-(PYRROLIDIN-2-YL)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 7-(PYRROLIDIN-2-YL)QUINOLINE
• Quinoline, 7-(2-pyrrolidinyl)-
• EN300-1869907
• AKOS019796184
• 1337214-15-9

• Inchi： 1S/C13H14N2/c1-3-10-5-6-11(9-13(10)15-7-1)12-4-2-8-14-12/h1,3,5-7,9,12,14H,2,4,8H2
• InChI Key： DCLNPLVLRVUEPJ-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 357.6±30.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 7-(PYRROLIDIN-2-YL)QUINOLINE

Recent Advances in the Study of 7-(PYRROLIDIN-2-YL)QUINOLINE (CAS: 1337214-15-9): A Promising Scaffold in Medicinal Chemistry

The compound 7-(PYRROLIDIN-2-YL)QUINOLINE (CAS: 1337214-15-9) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties. This quinoline derivative, characterized by the incorporation of a pyrrolidine moiety, has demonstrated potential in targeting various biological pathways, making it a promising candidate for drug development. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its therapeutic applications.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have shown that 7-(PYRROLIDIN-2-YL)QUINOLINE exhibits inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's ability to modulate G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in various physiological processes, and they represent a major target for pharmaceutical intervention. Structural analysis of 7-(PYRROLIDIN-2-YL)QUINOLINE has revealed its binding affinity for certain GPCR subtypes, opening new avenues for the design of GPCR-targeted therapeutics.

The synthesis of 7-(PYRROLIDIN-2-YL)QUINOLINE has also been optimized in recent studies. Researchers have developed efficient synthetic routes that allow for the introduction of diverse functional groups, enhancing the compound's pharmacological profile. These modifications have led to the discovery of analogs with improved potency, selectivity, and pharmacokinetic properties. For instance, the introduction of electron-withdrawing groups at specific positions has been shown to enhance the compound's stability and bioavailability.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 7-(PYRROLIDIN-2-YL)QUINOLINE with its biological targets. These studies have identified key amino acid residues and binding pockets, facilitating the rational design of more effective derivatives. The integration of computational and experimental approaches has significantly accelerated the drug discovery process for this compound.

Despite these promising developments, challenges remain in the clinical translation of 7-(PYRROLIDIN-2-YL)QUINOLINE. Issues such as off-target effects, metabolic stability, and toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and broad pharmacological activities make it a valuable scaffold for future drug development efforts.

In conclusion, 7-(PYRROLIDIN-2-YL)QUINOLINE (CAS: 1337214-15-9) represents a compelling area of research in medicinal chemistry. Its dual role as a kinase inhibitor and GPCR modulator, combined with advances in synthetic and computational methodologies, positions it as a promising candidate for the development of novel therapeutics. Continued exploration of its pharmacological potential and optimization of its chemical properties will be crucial for its successful application in clinical settings.